Cas no 2380-83-8 (6-methoxy-1H-Indol-5-ol)

6-methoxy-1H-Indol-5-ol Properties

Names and Identifiers

• 6-methoxy-1H-Indol-5-ol
• 1H-Indol-5-ol,6-methoxy-
• 5-Hydroxy-6-Methoxyindole
• 5H6MI
• 5-Hydroxy-6-methoxyindol
• 5-Hydroxy-6-methoxy-indol
• 6-methoxy-indol-5-ol
• AC1L4VTC
• AC1Q7A1J
• CTK4F2330
• SureCN1959555
• 1H-Indol-5-ol, 6-methoxy-
• DTXSID60178496
• AKOS006273019
• 5-hydroxy-6-methoxylindole
• SCHEMBL1959555
• FT-0774818
• EN300-6406528
• InChI=1/C9H9NO2/c1-12-9-5-7-6(2-3-10-7)4-8(9)11/h2-5,10-11H,1H
• 2380-83-8
• WZARGPVIAOAKMH-UHFFFAOYSA-N
• +Expand

• InChIKey： WZARGPVIAOAKMH-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO2/c1-12-9-5-7-6(2-3-10-7)4-8(9)11/h2-5,10-11H,1H3
• SMILES： COC1=C(C=C2C=CNC2=C1)O

Computed Properties

• Exact Mass: 163.06337
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 163.063328530 g/mol
• Heavy Atom Count: 12
• Complexity: 163
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 45.2Ų
• Molecular Weight: 163.17

Experimental Properties

• PSA: 45.25
• Refractive Index: 1.682
• Boiling Point: 359.9°Cat760mmHg
• Flash Point: 171.4°C
• Density: 1.312